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Compound of Interest

Compound Name: Bromacil

Cat. No.: B1667870 Get Quote

Application Notes and Protocols for Bromacil in
Weed Control
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the formulation and use of

bromacil for both pre-emergent and post-emergent weed control. The information is intended

for researchers, scientists, and professionals involved in the development and application of

herbicides.

Introduction to Bromacil
Bromacil is a broad-spectrum herbicide belonging to the substituted uracil chemical family. It is

effective for the control of a wide range of annual and perennial broadleaf weeds and grasses.

Its primary application is in non-crop areas and for selective weed management in crops such

as citrus and pineapple[1][2][3]. Bromacil functions as both a pre-emergent and post-emergent

herbicide, providing residual control of weeds[4][5].

Formulations: Bromacil is available in several formulations, including:

Wettable powders (WP)

Water-soluble liquids
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Water-dispersible granules (WDG) or dry flowables (DF)

Granules (GR)

Mechanism of Action
Bromacil's herbicidal activity stems from its ability to inhibit photosynthesis in susceptible

plants. It is primarily absorbed through the roots and translocated to the leaves. At the cellular

level, bromacil acts as a potent inhibitor of Photosystem II (PSII). It disrupts the electron

transport chain, a critical process in the light-dependent reactions of photosynthesis, leading to

the cessation of energy production and ultimately, plant death. Visible symptoms, such as

chlorosis and necrosis, typically appear within 3 to 7 days of application, with complete control

achieved in 2 to 4 weeks.
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Caption: Simplified signaling pathway of bromacil's herbicidal action.

Quantitative Data on Bromacil Formulations and
Efficacy
The application rates of bromacil vary depending on the target weed species, soil type,

rainfall, and the specific crop or non-crop area being treated. Higher rates are generally

required for perennial weeds and for longer residual control.
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Target Area Weed Type
Application
Rate (Product
per Acre)

Application
Rate (Active
Ingredient per
Acre)

Notes

Citrus

(Established

Trees)

Annual Weeds
2 - 4 lbs of 80%

formulation
1.6 - 3.2 lbs a.i.

Apply as a

directed spray to

the soil. Do not

exceed 8 lbs per

acre per year.

Perennial Weeds
7 - 15 lbs of 80%

formulation
5.6 - 12 lbs a.i.

Higher rates are

for hard-to-

control

perennials.

Multiple

applications may

be necessary.

Pineapple Seedling Weeds
2 - 6 lbs of 80%

formulation
1.6 - 4.8 lbs a.i.

Apply before

planting material

begins to grow.

Rate depends on

rainfall and soil

type.

Non-Crop Areas Annual Weeds
3 - 6 lbs of 80%

formulation
2.4 - 4.8 lbs a.i.

Lower rates

provide short-

term control.

Perennial Weeds

& Brush

6 - 15 lbs of 80%

formulation
4.8 - 12 lbs a.i.

Use higher rates

for deep-rooted

perennials and

for extended

residual control.

Experimental Protocols
Pre-Emergent Application Protocol
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This protocol outlines the general steps for applying bromacil as a pre-emergent herbicide to

prevent the germination of weed seeds.

Preparation Phase

Application Phase

Post-Application Phase

1. Site Selection &
Weed Identification

2. Soil Analysis
(Organic Matter, Texture)

3. Application Rate
Calculation

4. Sprayer Calibration

5. Tank Mixing
(Water, Bromacil, Adjuvants)

6. Uniform Application
to Soil Surface

7. Activation
(Rainfall or Irrigation)

8. Efficacy Monitoring

9. Data Collection
(Weed Counts, Biomass)
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Caption: Experimental workflow for pre-emergent application of bromacil.

Methodology:

Site Preparation: Clear the designated area of any existing vegetation. For optimal results,

the soil should be well-prepared and free of clods and debris.

Calibration of Equipment: Ensure that the sprayer is accurately calibrated to deliver the

intended volume of spray solution uniformly over the treatment area.

Preparation of Spray Solution:

Fill the spray tank to approximately one-quarter to one-third full with clean water.

Begin agitation and add the required amount of bromacil formulation to the tank.

Continue agitation while filling the tank to the desired volume.

If tank-mixing with other herbicides or adjuvants, add them after the bromacil is fully

dispersed.

Application: Apply the spray solution uniformly to the soil surface before weed seeds

germinate. A minimum spray volume of 10 gallons per acre is recommended to ensure

adequate coverage.

Activation: Bromacil requires moisture to move into the weed seed germination zone. For

best results, application should be followed by rainfall or irrigation (approximately 10-15 mm)

within two weeks.

Data Collection: At predetermined intervals, assess weed control by counting the number of

emerged weeds per unit area and comparing it to an untreated control plot.

Post-Emergent Application Protocol
This protocol is for the application of bromacil to control existing weeds.

Methodology:
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Weed Assessment: Identify the target weed species and their growth stage. Bromacil is
most effective on young, actively growing weeds.

Equipment Calibration and Spray Solution Preparation: Follow the same procedures as for

pre-emergent application. For post-emergent applications, the addition of a non-ionic

surfactant may improve efficacy.

Application: Apply the spray solution to the foliage of the target weeds. Thorough coverage is

essential. For some perennial weeds, it may be beneficial to remove the top growth before

spraying the ground.

Environmental Conditions: Avoid application during windy conditions to prevent spray drift to

non-target plants.

Data Collection: Evaluate the efficacy of the treatment at regular intervals by visually

assessing the percentage of weed control (chlorosis, necrosis) and by measuring the

reduction in weed biomass compared to an untreated control.

Analytical Methods for Residue Analysis
For research and environmental monitoring purposes, it is often necessary to determine the

concentration of bromacil residues in soil, water, and plant tissues.

Gas Chromatography (GC): A common method involves extraction with a solvent like

chloroform, followed by cleanup steps and analysis using a gas chromatograph equipped

with a halogen-sensitive detector, such as a Hall 700A or a thermionic nitrogen/phosphorus

detector.

High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method has

been developed for the separation and quantification of bromacil in combination with other

herbicides. This method typically uses a C18 column with a mobile phase of acetonitrile and

water.

Environmental Fate and Safety Considerations
Soil Persistence: Bromacil has a moderate persistence in soil, with an average field half-life

of about 60 days, but this can extend to 8 months under certain conditions.
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Mobility: Due to its relatively high water solubility (815 ppm) and low soil organic carbon-

water partitioning coefficient (Koc of approximately 32 mL/g), bromacil has a moderate to

high potential for leaching in soil, which can pose a risk to groundwater.

Toxicity: Bromacil has a low acute toxicity to mammals, with an oral LD50 in rats of over

5,200 mg/kg. However, it can be toxic to non-target plants and aquatic organisms.

Disclaimer: This document is intended for informational purposes for a scientific audience.

Always refer to the product label and Safety Data Sheet (SDS) for specific application

instructions, safety precautions, and regulatory information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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